Cas no 119264-62-9 (2,2',3,3',4,4',5,6,6'-Nonabromo-1,1'-biphenyl)

• Product Name: 2,2',3,3',4,4',5,6,6'-Nonabromo-1,1'-biphenyl
• CAS No: 119264-62-9
• MF: C₁₂HBr₉
• MW: 864.27233672142
• CID: 202277
• Update Time: 2025-06-08

2,2',3,3',4,4',5,6,6'-Nonabromo-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,3',4,4',5,6,6'-nonabromo-
• PBB 207
• 2,2',3,3',4,4',5,6,6'-Nonabromobiphenyl
• 2,2',3,3',4,4',5,6,6'-Nonabromo-1,1'-biphenyl

• Inchi： 1S/C12HBr9/c13-2-1-3(14)6(15)7(16)4(2)5-8(17)10(19)12(21)11(20)9(5)18/h1H
• InChI Key： LWICCBMIAPTSTO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C1C(=CC(=C(C=1Br)Br)Br)Br)Br)Br)Br)Br

Additional information on 2,2',3,3',4,4',5,6,6'-Nonabromo-1,1'-biphenyl

2,2',3,3',4,4',5,6,6'-Nonabromo-1,1'-biphenyl (CAS No. 119264-62-9): An Overview of Its Structure, Properties, and Applications

2,2',3,3',4,4',5,6,6'-Nonabromo-1,1'-biphenyl (CAS No. 119264-62-9) is a highly brominated biphenyl compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This compound is characterized by the presence of nine bromine atoms attached to a biphenyl core, making it a member of the polybrominated diphenyl ethers (PBDEs) family. The extensive bromination provides this compound with exceptional thermal stability and flame retardancy, which are highly desirable in various industrial and commercial applications.

The molecular structure of 2,2',3,3',4,4',5,6,6'-nonabromo-1,1'-biphenyl is particularly noteworthy. The biphenyl core consists of two benzene rings connected by a single bond, with each ring heavily substituted by bromine atoms. This arrangement results in a highly conjugated system that imparts unique electronic and physical properties to the molecule. The high degree of bromination also leads to a significant increase in the molecular weight and density of the compound.

In terms of physical properties, 2,2',3,3',4,4',5,6,6'-nonabromo-1,1'-biphenyl is a white crystalline solid at room temperature. It has a high melting point and is insoluble in water but soluble in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical processes and formulations.

The thermal stability of 2,2',3,3',4,4',5,6,6'-nonabromo-1,1'-biphenyl is one of its most significant attributes. It can withstand high temperatures without decomposing or losing its structural integrity. This property makes it an excellent candidate for use as a flame retardant in polymers and other materials. Flame retardants are crucial for enhancing the safety and performance of products in industries such as electronics, construction, and transportation.

Recent research has focused on the environmental and health impacts of polybrominated diphenyl ethers (PBDEs), including 2,2',3,3',4,4',5,6,6'-nonabromo-1,1'-biphenyl. Studies have shown that certain PBDEs can persist in the environment and bioaccumulate in living organisms. However, the specific environmental fate and toxicity of 2,2',3,3',4,4',5,6,6'-nonabromo-1,1'-biphenyl are still subjects of ongoing investigation. Researchers are working to develop more sustainable alternatives that offer similar performance benefits without the potential environmental drawbacks.

In addition to its use as a flame retardant, 2,2',3,3',4,4',5,6,6'-nonabromo-1,1'-biphenyl has shown promise in other areas of research. For example, its unique electronic properties have been explored for applications in organic electronics and photovoltaic materials. The high electron affinity and low bandgap of this compound make it suitable for use in organic semiconductors and solar cells.

The synthesis of 2,2',3,3',4,4',5,6，6'-nonabromo-1，1’-biphenyl typically involves multi-step processes that include bromination reactions. These reactions are often carried out under carefully controlled conditions to ensure high yields and purity. Advances in synthetic chemistry have led to more efficient methods for producing this compound on both laboratory and industrial scales.

In conclusion, 2，2’，3，3’，4，4’，5，6，6’-nonabromo-1，1’-biphenyl (CAS No. 119264-62-9) is a fascinating compound with a wide range of potential applications due to its unique structure and properties. Its exceptional thermal stability and flame retardancy make it valuable in various industries. However, continued research is essential to fully understand its environmental impact and to develop more sustainable alternatives if necessary.